1-benzyl-6-oxo-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide
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Overview
Description
The description of a compound typically includes its molecular formula, structure, and the functional groups it contains. This information can often be found in chemical databases or scientific literature .
Synthesis Analysis
This involves understanding the methods used to synthesize the compound. It could involve various chemical reactions, and the specifics would depend on the functional groups present in the molecule .Molecular Structure Analysis
This involves analyzing the structure of the molecule, often using techniques like X-ray crystallography, NMR spectroscopy, or computational methods .Chemical Reactions Analysis
This would involve studying the reactions that the compound can participate in. This could depend on the functional groups in the molecule and other structural features .Physical and Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, and stability .Scientific Research Applications
Synthesis and Functionalization
Research into the synthesis and functionalization of complex molecules like "1-benzyl-6-oxo-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide" is pivotal for the development of new materials and drugs. For example, the study by Yıldırım et al. (2005) demonstrates the experimental and theoretical approaches to functionalizing pyrazole derivatives, which are crucial for creating compounds with specific chemical properties for further application in material science and pharmacology (Yıldırım, Kandemirli, & Demir, 2005).
Polymeric Materials
The development of new polymeric materials with enhanced thermal stability and solubility is another significant application. Choi and Jung (2004) synthesized aromatic polyamides containing n-alkylphenylimide units, showcasing the potential for creating materials that combine thermal stability with excellent solubility, relevant for applications in high-performance plastics and electronics (Choi & Jung, 2004).
Photocatalytic Degradation
The compound's structure, incorporating a pyridine ring, is closely related to research on photocatalytic degradation mechanisms. Maillard-Dupuy et al. (1994) investigated the kinetics and products of TiO2 photocatalytic degradation of pyridine in water, highlighting the environmental applications of such compounds in the degradation of noxious chemicals (Maillard-Dupuy, Guillard, Courbon, & Pichat, 1994).
Gas Separation Applications
Moreover, compounds with a similar structural motif have been explored for their utility in gas separation technologies. Fang, Kita, and Okamoto (2000) prepared wholly aromatic hyperbranched polyimides, highlighting the compound's relevance in creating materials for gas separation applications, such as in the purification of natural gas or hydrogen recovery (Fang, Kita, & Okamoto, 2000).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-benzyl-6-oxo-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13F3N2O2/c20-14-7-8-15(18(22)17(14)21)23-19(26)13-6-9-16(25)24(11-13)10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJRKOTOXBPEPMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C=CC2=O)C(=O)NC3=C(C(=C(C=C3)F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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